Cas no 78946-83-5 (1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,14,18-dimethyl-, (14R*,18R*)- (9CI))

1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,14,18-dimethyl-, (14R*,18R*)- (9CI) structure
78946-83-5 structure
Product Name:1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,14,18-dimethyl-, (14R*,18R*)- (9CI)
CAS No:78946-83-5
MF:C14H29NO5
MW:291.383764982224
CID:569870
PubChem ID:44149956
Update Time:2025-04-19

1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,14,18-dimethyl-, (14R*,18R*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,14,18-dimethyl-, (14R*,18R*)- (9CI)
    • (14R*,18R*)-14,18-dimethyl-1,4,7,10,13-pentaoxa-16-azacyclooctadecane
    • (14R,18R)-14,18-dimethyl-1,4,7,10,13-pentaoxa-16-azacyclooctadecane
    • 14,18-dimethyl-1,4,7,10,13-pentaoxa-16-azacyclooctadecane
    • DTXSID50229401
    • EINECS 279-010-4
    • 78946-83-5
    • Inchi: 1S/C14H29NO5/c1-13-11-15-12-14(2)20-10-8-18-6-4-16-3-5-17-7-9-19-13/h13-15H,3-12H2,1-2H3/t13-,14-/m1/s1
    • InChI Key: FVBSVZZRWQOUPT-ZIAGYGMSSA-N
    • SMILES: O1CCOCCOCCOCCO[C@H](C)CNC[C@H]1C

Computed Properties

  • Exact Mass: 291.205
  • Monoisotopic Mass: 291.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 0.938
  • Boiling Point: 415.7°C at 760 mmHg
  • Flash Point: 176.7°C
  • Refractive Index: 1.405
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